Cas no 1808472-99-2 (1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one)

1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one is a synthetic organic compound featuring a quinoline core substituted with a chloro and methoxy group, conjugated to an adamantyl moiety via a propenone linker. This structure confers unique physicochemical properties, including enhanced rigidity and lipophilicity due to the adamantane group, which may improve binding affinity in biological systems. The chloro and methoxy substituents on the quinoline ring contribute to electronic modulation, potentially influencing reactivity and interaction with target molecules. Such compounds are of interest in medicinal chemistry for their potential as scaffolds in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s well-defined structure allows for precise derivatization and structure-activity relationship studies.

1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one structure

1808472-99-2 structure

Product Name:1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one

CAS No:1808472-99-2

MF:C₂₃H₂₄ClNO₂

MW:381.89516544342

CID:5765795

PubChem ID:99773377

Update Time:2025-10-30

1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- (E)-1-(1-Adamantyl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one
- 1808472-99-2
- 1-(adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one
- EN300-26593532
- Z46136545
- 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one
- Inchi： 1S/C23H24ClNO2/c1-27-19-3-4-20-18(10-19)9-17(22(24)25-20)2-5-21(26)23-11-14-6-15(12-23)8-16(7-14)13-23/h2-5,9-10,14-16H,6-8,11-13H2,1H3/b5-2+
- InChI Key： UJVKFDLIFRCMOK-GORDUTHDSA-N
- SMILES： ClC1C(=CC2C=C(C=CC=2N=1)OC)/C=C/C(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

Exact Mass: 381.1495567g/mol
Monoisotopic Mass: 381.1495567g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 576
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.8
Topological Polar Surface Area: 39.2Å²

1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26593532-0.05g	1-(adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one	1808472-99-2	95.0%	0.05g	$212.0	2025-03-20

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Additional information on 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one

Recent Advances in the Study of 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one (CAS: 1808472-99-2)

The compound 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one (CAS: 1808472-99-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of inflammatory and neurodegenerative diseases. The adamantane moiety, a well-known pharmacophore, contributes to the compound's ability to penetrate biological membranes, while the quinoline ring system provides a scaffold for interactions with various protein targets. This combination makes it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one exhibits strong inhibitory activity against key enzymes involved in neuroinflammation. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding mode and selectivity profile. These findings suggest potential applications in the treatment of conditions such as Alzheimer's disease and multiple sclerosis.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's anticancer properties. The researchers found that it induces apoptosis in several cancer cell lines by modulating the activity of pro-survival signaling pathways. Notably, the compound showed selectivity for cancer cells over normal cells, indicating a favorable therapeutic window. Further mechanistic studies are underway to identify the precise molecular targets responsible for this effect.

The synthesis of 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one has also been optimized in recent work. A 2022 publication in Organic Process Research & Development described a scalable, high-yield route that employs green chemistry principles, reducing the environmental impact of production. This advancement is critical for facilitating future preclinical and clinical studies.

In conclusion, 1-(Adamantan-1-yl)-3-(2-chloro-6-methoxyquinolin-3-yl)prop-2-en-1-one represents a versatile and promising compound with multiple therapeutic potentials. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery. The integration of computational modeling, synthetic chemistry, and biological assays will be essential for translating these findings into clinical benefits.